N-(4-iodophenyl)-5-methyl-3-isoxazolecarboxamide

• IUPAC Name: N-(4-iodophenyl)-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C11H9IN2O2/c1-7-6-10(14-16-7)11(15)13-9-4-2-8(12)3-5-9/h2-6H,1H3,(H,13,15)
• InChI Key: VPJDWYOLAOILRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC2=CC=C(C=C2)I
• Molecular Formula: C11H9IN2O2
• Molecular Weight: 328.11 g/mol

Description

N-(4-iodophenyl)-5-methyl-3-isoxazolecarboxamide, also known as A-84, is a synthetic compound that belongs to the family of isoxazolecarboxamides. It has been widely used in scientific research due to its unique chemical structure and potential pharmacological properties. In

Mechanism of Action

The mechanism of action of N-(4-iodophenyl)-5-methyl-3-isoxazolecarboxamide is not fully understood. However, it has been suggested that it may act on different ion channels and receptors in the nervous system, including the GABA-A receptor, the glycine receptor, and the NMDA receptor. It has also been shown to inhibit the activity of voltage-gated sodium channels, which are involved in the generation of action potentials in neurons.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to increase the activity of GABA-A receptors, leading to an increase in inhibitory neurotransmission in the brain. It has also been shown to inhibit the activity of voltage-gated sodium channels, leading to a decrease in the generation of action potentials in neurons. Additionally, it has been shown to have analgesic and anti-inflammatory effects, which may be mediated by its effects on different ion channels and receptors in the nervous system.

Advantages and Limitations for Lab Experiments

N-(4-iodophenyl)-5-methyl-3-isoxazolecarboxamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab, allowing for the production of large quantities for research purposes. It has also been shown to have potential pharmacological properties, making it a useful tool for studying different biological processes. However, there are also some limitations to its use in lab experiments. Its mechanism of action is not fully understood, and it may have off-target effects on different ion channels and receptors in the nervous system.

Future Directions

There are several future directions for the study of N-(4-iodophenyl)-5-methyl-3-isoxazolecarboxamide. One direction is to further investigate its mechanism of action and its effects on different ion channels and receptors in the nervous system. Another direction is to explore its potential therapeutic applications, including its potential use as an anticonvulsant, analgesic, or anti-inflammatory agent. Additionally, it may be useful to develop new analogs of this compound with improved pharmacological properties and fewer off-target effects.

Synthesis Methods

The synthesis of N-(4-iodophenyl)-5-methyl-3-isoxazolecarboxamide is a complex process that involves several steps. The first step is the preparation of 4-iodoaniline by reacting aniline with iodine in the presence of hydrochloric acid. The second step involves the preparation of 5-methylisoxazole-3-carboxylic acid by reacting 3-methyl-1,2-oxazole with chloroacetic acid in the presence of sodium hydroxide. The final step is the coupling of 4-iodoaniline and 5-methylisoxazole-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form this compound.

Scientific Research Applications

N-(4-iodophenyl)-5-methyl-3-isoxazolecarboxamide has been widely used in scientific research as a tool to study various biological processes. It has been shown to have potential pharmacological properties, including anticonvulsant, analgesic, and anti-inflammatory effects. It has also been used as a probe to study the function of different ion channels and receptors in the nervous system.